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Compound of Interest

Compound Name: DavePhos

Cat. No.: B1301958

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on DavePhos, a highly
efficient phosphine ligand. The guide covers its fundamental properties, applications in
catalysis, detailed experimental protocols, and a visualization of its role in the catalytic cycle.

Core Properties of DavePhos

DavePhos, with the chemical name 2-Dicyclohexylphosphino-2'-(N,N-dimethylamino)biphenyl,
is a bulky and electron-rich monophosphine ligand widely used in palladium-catalyzed cross-
coupling reactions.[1][2][3] Its unique structure provides high reactivity and stability to the
catalytic system.[3]

Property Value Reference
CAS Number 213697-53-1 [11[2]
Molecular Formula C26H3sNP [1]
Molecular Weight 393.54 g/mol [2]
Appearance White to off-white solid

Melting Point 121-124 °C
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Applications in Catalysis

DavePhos is a versatile ligand primarily utilized in palladium-catalyzed cross-coupling
reactions that are crucial for the synthesis of pharmaceuticals, agrochemicals, and advanced
materials.[3][4] Its primary applications include:

» Suzuki-Miyaura Coupling: DavePhos is highly effective in catalyzing the cross-coupling of
aryl and vinyl halides with boronic acids to form carbon-carbon bonds.[3] It is particularly
efficient for the coupling of challenging substrates like unactivated aryl chlorides.

» Buchwald-Hartwig Amination: This ligand facilitates the formation of carbon-nitrogen bonds
through the coupling of aryl halides with a wide range of amines, including primary and
secondary amines.[1][4] This reaction is fundamental in the synthesis of numerous
biologically active compounds.

o Other Cross-Coupling Reactions: DavePhos has also been successfully employed in other
transformations such as C-O and C-S bond formation, and the arylation of ketones and
esters.

The enhanced catalytic activity of DavePhos is attributed to its steric bulk and electron-rich
nature, which promotes the formation of the active monoligated Pd(0) species, facilitates
oxidative addition, and accelerates the final reductive elimination step.[1]

Experimental Protocols

Below is a representative experimental protocol for a Suzuki-Miyaura cross-coupling reaction
using DavePhos. This protocol is adapted from established procedures and should be
optimized for specific substrates.

Reaction: Suzuki-Miyaura Coupling of an Aryl Chloride with an Arylboronic Acid
Materials:

 Aryl chloride (1.0 mmol, 1.0 equiv)

 Arylboronic acid (1.2 mmol, 1.2 equiv)

o Palladium(ll) acetate (Pd(OAc)z, 0.02 mmol, 2 mol%)
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DavePhos (0.022 mmol, 2.2 mol%)

Potassium phosphate (KsPOas, 2.0 mmol, 2.0 equiv)

Toluene (5 mL)

Water (0.5 mL)
Procedure:

e To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the aryl chloride (1.0
mmol), arylboronic acid (1.2 mmol), Pd(OAc)2 (0.02 mmol), DavePhos (0.022 mmol), and
K3POa4 (2.0 mmol).

o Evacuate the tube and backfill with an inert atmosphere (e.g., argon or nitrogen). Repeat this
cycle three times.

e Add toluene (5 mL) and water (0.5 mL) via syringe.
o Place the reaction tube in a preheated oil bath at 100 °C and stir vigorously.

o Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas
Chromatography-Mass Spectrometry (GC/MS). The reaction is typically complete within 12-
24 hours.

e Upon completion, cool the reaction mixture to room temperature.

» Dilute the mixture with ethyl acetate (10 mL) and wash with water (2 x 10 mL) and brine (10
mL).

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

» Purify the crude product by column chromatography on silica gel to obtain the desired biaryl
product.

Catalytic Cycle Visualization
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The following diagram illustrates the generally accepted catalytic cycle for a Suzuki-Miyaura
cross-coupling reaction facilitated by a palladium catalyst with a phosphine ligand such as
DavePhos.

Suzuki-Miyaura Catalytic Cycle with Pd/DavePhos
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

This guide provides a foundational understanding of DavePhos for researchers and
professionals in drug development and chemical synthesis. For specific applications, further
optimization of the described protocols may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Biaryl Phosphine Ligands in Palladium-Catalyzed Amination - PMC [pmc.ncbi.nlm.nih.gov]

2. rsc.org [rsc.org]

3. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl
Phosphine Ligands - PMC [pmc.ncbi.nim.nih.gov]

4. organic-synthesis.com [organic-synthesis.com]

To cite this document: BenchChem. [DavePhos: A Technical Guide for Advanced Catalysis].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1301958#davephos-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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